Cas no 901044-25-5 (1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901044-25-5
• MF: C₂₄H₁₇ClFN₃O
• MW: 417.862687826157
• CID: 6089925
• PubChem ID: 20852471
• Update Time: 2025-05-20

1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo4,3-cquinoline
• 1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenylpyrazolo[4,3-c]quinoline
• 901044-25-5
• AKOS001795723
• 1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• F3407-1182

• Inchi： 1S/C24H17ClFN3O/c1-2-30-17-9-11-22-18(13-17)24-19(14-27-22)23(15-6-4-3-5-7-15)28-29(24)16-8-10-21(26)20(25)12-16/h3-14H,2H2,1H3
• InChI Key： LDNYYSINDSWLPO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C2N(C3=CC=C(F)C(Cl)=C3)N=C(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 417.1044180g/mol
• Monoisotopic Mass: 417.1044180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 39.9Ų

Additional information on 1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901044-25-5)

The compound 1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901044-25-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. Its unique structural features, including a pyrazoloquinoline core and substituted aromatic rings, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural similarity to other bioactive molecules in this class.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. The 1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline scaffold has been explored for its ability to modulate specific biological pathways, particularly those involved in cell proliferation and apoptosis. This aligns with current trends in oncology research, where kinase inhibitors are a focal point due to their efficacy in treating various cancers.

The synthesis of CAS No. 901044-25-5 involves multi-step organic reactions, often starting from readily available precursors such as 3-chloro-4-fluoroaniline and phenylacetylene. The ethoxy and phenyl substituents are strategically incorporated to enhance the compound's solubility and binding affinity. These synthetic routes are frequently optimized to improve yield and purity, which are critical for pharmaceutical applications.

From a materials science perspective, the pyrazoloquinoline framework of 1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline exhibits interesting photophysical properties. Its conjugated system allows for potential applications in organic light-emitting diodes (OLEDs) and fluorescent probes. This dual functionality—both therapeutic and material—makes it a versatile compound in interdisciplinary research.

One of the most frequently asked questions in online forums and academic discussions revolves around the bioavailability and metabolic stability of this compound. Preliminary studies suggest that the ethoxy group may play a crucial role in improving its pharmacokinetic profile. Additionally, the chloro and fluoro substituents are known to enhance binding interactions with target proteins, a feature that is highly sought after in drug design.

Another hot topic is the environmental impact of synthesizing and disposing of such specialized chemicals. While CAS No. 901044-25-5 is not classified as hazardous, researchers are increasingly adopting green chemistry principles to minimize waste and reduce the use of toxic reagents. This aligns with global sustainability goals and regulatory requirements.

In summary, 1-(3-chloro-4-fluorophenyl)-8-ethoxy-3-phenyl-1H-pyrazolo[4,3-c]quinoline represents a fascinating intersection of chemistry, biology, and materials science. Its potential applications in drug discovery and advanced materials continue to drive innovation, making it a subject of ongoing research and development. As the scientific community delves deeper into its properties, we can expect to see more breakthroughs that leverage its unique molecular architecture.